Methyl 6-chloro-5-(2-fluoro-5-methoxyphenyl)picolinate

• Molecular Formula: C14H11ClFNO3
• Molecular Weight: 295.69 g/mol
• IUPAC Name: methyl 6-chloro-5-(2-fluoro-5-methoxyphenyl)pyridine-2-carboxylate
• InChI: InChI=1S/C14H11ClFNO3/c1-19-8-3-5-11(16)10(7-8)9-4-6-12(14(18)20-2)17-13(9)15/h3-7H,1-2H3
• InChI Key: DFNQUQJKKUNHAL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=C(N=C(C=C2)C(=O)OC)Cl

Description

Methyl 6-chloro-5-(2-fluoro-5-methoxyphenyl)picolinate is a useful research compound. Its molecular formula is C14H11ClFNO3 and its molecular weight is 295.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an argon atmosphere, to a solution of methyl 5-bromo-6-chloropicolinate (12.0 g) in toluene (300 mL) was added a solution of 2-fluoro-5-methoxyphenylboronic acid (9.83 g), [1,1-bis(diphenylphosphino)ferrocene]dichloropalladium(II) dichloromethane adduct (1.00 g) and sodium carbonate (14.8 g) in water (60 mL), and the mixture was stirred at 80° C. for 2 hr. The reaction mixture was concentrated under reduced pressure and diluted with water. The reaction mixture was extracted with ethyl acetate, and the extract was washed with saturated brine, and dried over anhydrous sodium sulfate. The solvent was evaporated under reduced pressure, and the crude crystals were recrystallized from ethyl acetate to give the title compound (13.1 g) as pale-yellow crystals.